Cas no 70753-36-5 (3-methyl-1,2-oxazole-5-carbaldehyde)

• Product Name: 3-methyl-1,2-oxazole-5-carbaldehyde
• CAS No: 70753-36-5
• MF: C₅H₅NO₂
• MW: 111.098701238632
• MDL: MFCD09751673
• CID: 1011799
• PubChem ID: 10582758
• Update Time: 2025-09-26

3-methyl-1,2-oxazole-5-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 3-Methylisoxazole-5-carbaldehyde
• 3-methyl-1,2-oxazole-5-carbaldehyde
• 3-METHYL-5-ISOXAZOLECARBALDEHYDE
• SY031592
• 3-Methyl-isoxazole-5-carbaldehyde
• J-512913
• Z1079442828
• AS-35973
• 3-methylisoxazol-5-carbaldehyde
• FT-0682487
• 3-Methyl-5-formyl-isoxazole
• DTXSID20441956
• 70753-36-5
• CS-0085332
• 5-ISOXAZOLECARBOXALDEHYDE, 3-METHYL-
• SCHEMBL1759953
• 3-methylisoxazole-5-carbaldehyde, AldrichCPR
• EN300-118332
• AKOS005169211
• A9311
• MFCD09751673
• BB 0258261
• GEWPFPUABRRBPS-UHFFFAOYSA-N
• 5-Isoxazolecarboxaldehyde, 3-methyl- (6CI, 7CI, 9CI)
• DB-010789

• MDL： MFCD09751673
• Inchi： 1S/C5H5NO2/c1-4-2-5(3-7)8-6-4/h2-3H,1H3
• InChI Key： GEWPFPUABRRBPS-UHFFFAOYSA-N
• SMILES： O1C(C=O)=CC(C)=N1

Computed Properties

• Exact Mass: 111.03200
• Monoisotopic Mass: 111.032028402g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 94.4
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 43.1Ų

Experimental Properties

• Boiling Point: 218.8℃ at 760 mmHg
• PSA: 43.10000
• LogP: 0.79550

3-methyl-1,2-oxazole-5-carbaldehyde Security Information

• Hazard Category Code： 43-50
• Safety Instruction： 36/37-61
• HazardClass：IRRITANT